Cas no 400746-13-6 (2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester)
400746-13-6 structure
Product Name:2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester
CAS No:400746-13-6
MF:C13H10O4
MW:230.216104030609
CID:325750
PubChem ID:17603915
Update Time:2025-04-19
2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester
- 4-(5-(Methoxycarbonyl)furan-2-yl)benzaldehyde
- methyl 5-(4-formylphenyl)furan-2-carboxylate
- DTXSID70589675
- 400746-13-6
-
- Inchi: 1S/C13H10O4/c1-16-13(15)12-7-6-11(17-12)10-4-2-9(8-14)3-5-10/h2-8H,1H3
- InChI Key: OFPQJVONQIUFLD-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 230.05800
- Monoisotopic Mass: 230.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 56.51000
- LogP: 2.54570
2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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